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Compound of Interest

Compound Name: N-Octadecyl-D37 alcohol

Cat. No.: B1436238

An In-depth Technical Guide on the Molecular Weight of N-Octadecyl-D37 Alcohol

This technical guide provides a comprehensive overview of the molecular weight and related
physicochemical properties of N-Octadecyl-D37 alcohol. It is intended for researchers,
scientists, and professionals in the field of drug development who utilize isotopically labeled
compounds. This document presents key data in a structured format, outlines a standard
experimental protocol for molecular weight determination, and includes a visualization of the
compound's molecular structure for clarity.

Physicochemical Properties

N-Octadecyl-D37 alcohol is a deuterated form of stearyl alcohol (n-octadecyl alcohol). The
isotopic labeling with deuterium (D), a heavy isotope of hydrogen, results in a significant
increase in its molecular weight compared to the non-labeled analog. This property is crucial for
its use as an internal standard in mass spectrometry-based quantitative analysis.

Data Summary

The following table summarizes the key quantitative data for N-Octadecyl-D37 alcohol and its
non-deuterated counterpart for easy comparison.
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n-Octadecyl Alcohol

Property N-Octadecyl-D37 Alcohol (Stearyl Alcohol)
Molecular Weight 307.52451[1] 270.49 g/mol [2][3]
Chemical Formula CDs(CD2)170H[1] CisH3s0[2][4]

CAS Number 204259-62-1[1] 112-92-5[2]

Appearance White Solid[1] White granules or flakes[2]

Purity (atom % D) 98%[1]

Not Applicable

1-Octadecanol-d37, Stearyl

Synonyms
ynony Alcohol-d37

1-Octadecanol, Stearyl
alcohol, Octadecan-1-ol[2]

Logical Relationship of Molecular Components

The molecular weight of N-Octadecyl-D37 alcohol is the sum of the atomic masses of its
constituent atoms. The diagram below illustrates the logical relationship between the chemical
formula and the final molecular weight, highlighting the contribution of the deuterated alkyl

chain and the hydroxyl group.
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Figure 1: Logical breakdown of N-Octadecyl-D37 alcohol’'s molecular weight.

Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry
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The precise molecular weight of N-Octadecyl-D37 alcohol is typically confirmed using high-
resolution mass spectrometry (HRMS). The following is a generalized protocol for this
determination.

Objective: To determine the accurate molecular mass of N-Octadecyl-D37 alcohol.

Materials:

N-Octadecyl-D37 Alcohol sample

High-purity solvent (e.g., methanol, chloroform)

High-resolution mass spectrometer (e.g., Orbitrap, TOF)

Calibration standard appropriate for the mass range
Methodology:

e Sample Preparation:

o Accurately weigh a small amount of N-Octadecyl-D37 alcohol.

o Dissolve the sample in the chosen high-purity solvent to a final concentration of
approximately 1 pug/mL.

o Vortex the solution to ensure complete dissolution.
e Instrument Calibration:

o Calibrate the mass spectrometer according to the manufacturer's instructions using a
known calibration standard. This ensures high mass accuracy.

e lonization:
o Introduce the sample solution into the mass spectrometer's ion source.

o Utilize a soft ionization technique, such as Electrospray lonization (ESI) or Atmospheric
Pressure Chemical lonization (APCI), to minimize fragmentation and maximize the
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abundance of the molecular ion.

e Mass Analysis:

o Acquire mass spectra in positive or negative ion mode. For an alcohol, protonated
molecules ([M+H]"+) or adducts like ([M+Na]*+) are commonly observed in positive mode.

o Set the mass analyzer to scan a range that includes the expected molecular weight (e.g.,
m/z 100-500).

o Data Analysis:
o Identify the peak corresponding to the molecular ion of N-Octadecyl-D37 alcohol.
o Determine the monoisotopic mass from the high-resolution spectrum.

o Compare the experimentally determined mass to the theoretical mass calculated from the
chemical formula (CD3(CD2)170H) to confirm the identity and purity of the compound.

The workflow for this experimental protocol is visualized in the diagram below.
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Figure 2: Experimental workflow for molecular weight determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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